3-Cyclohexyl-6-methylpiperazin-2-one

• Molecular Formula: C11H20N2O
• Molecular Weight: 196.29 g/mol
• IUPAC Name: 3-cyclohexyl-6-methylpiperazin-2-one
• InChI: InChI=1S/C11H20N2O/c1-8-7-12-10(11(14)13-8)9-5-3-2-4-6-9/h8-10,12H,2-7H2,1H3,(H,13,14)
• InChI Key: SENAERNMRQDYDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CNC(C(=O)N1)C2CCCCC2

Description

3-Cyclohexyl-6-methylpiperazin-2-one is a heterocyclic organic compound belonging to the piperazin-2-one family. Its structure consists of a six-membered piperazine ring with a ketone group at position 2, a cyclohexyl substituent at position 3, and a methyl group at position 6. The cyclohexyl and methyl groups likely influence lipophilicity, steric effects, and hydrogen-bonding capacity, which are critical for solubility, stability, and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclohexyl-6-methylpiperazin-2-one can be achieved through several methods. One common approach involves the cyclization of 1,2-diamine derivatives with sulfonium salts. This method typically involves the reaction of a protected 1,2-diamine with a sulfonium salt under basic conditions, leading to the formation of the piperazine ring . Another method includes the Ugi reaction, which is a multi-component reaction that can be used to synthesize piperazine derivatives .

Industrial Production Methods

Industrial production of 3-Cyclohexyl-6-methylpiperazin-2-one may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The specific details of industrial production methods are often proprietary and may vary between manufacturers.

Chemical Reactions Analysis

Types of Reactions

3-Cyclohexyl-6-methylpiperazin-2-one can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized products.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, resulting in reduced products.

Substitution: This reaction involves the replacement of one functional group with another, often using specific reagents and conditions.

Common Reagents and Conditions

Common reagents used in the reactions of 3-Cyclohexyl-6-methylpiperazin-2-one include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce amines or alcohols. Substitution reactions can lead to a wide range of derivatives with different functional groups.

Scientific Research Applications

3-Cyclohexyl-6-methylpiperazin-2-one has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: It may be used in studies involving enzyme inhibition or as a ligand in binding assays.

Industry: It can be used in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 3-Cyclohexyl-6-methylpiperazin-2-one involves its interaction with specific molecular targets and pathways. The exact mechanism may vary depending on the context of its use. For example, in medicinal applications, it may act as an inhibitor of certain enzymes or receptors, thereby modulating biological processes. The molecular targets and pathways involved are typically identified through biochemical assays and molecular docking studies .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs: Piperazin-2-one Derivatives

The most closely related compound is (S)-6-cyclohexyl-piperazin-2-one (), which shares the piperazin-2-one core and cyclohexyl substituent but differs in substituent placement. Key comparisons include:

Property	3-Cyclohexyl-6-methylpiperazin-2-one	(S)-6-Cyclohexyl-piperazin-2-one
Molecular Formula	Likely C₁₁H₂₀N₂O*	C₁₀H₁₈N₂O
Molar Mass	~196.30 g/mol*	182.26 g/mol
Substituent Positions	Cyclohexyl (C3), methyl (C6)	Cyclohexyl (C6)
Lipophilicity (Predicted)	Higher (due to methyl group)	Moderate

*Inferred based on structural similarity.

The cyclohexyl group at position 3 (vs. 6) could alter steric interactions in biological targets, though specific activity data are unavailable .

Heterocyclic Comparators: Pyridazin-3(2H)-ones

describes 5-chloro-6-phenylpyridazin-3(2H)-one derivatives , which share a ketone group but feature a pyridazine ring instead of piperazine. Key differences include:

Property	3-Cyclohexyl-6-methylpiperazin-2-one	Pyridazin-3(2H)-ones (e.g., 3a-3h)
Ring Structure	Piperazine (6-membered, 2 N atoms)	Pyridazine (6-membered, 2 adjacent N atoms)
Electron Distribution	Less aromatic, more flexible	Highly aromatic
Synthetic Accessibility	Likely requires alkylation steps	Synthesized via nucleophilic substitution

Pyridazin-3(2H)-ones are often explored for medicinal applications due to their aromaticity and hydrogen-bonding capacity, whereas piperazin-2-ones may offer greater conformational flexibility for target binding .

Pharmacological Agents: Nitrosoureas

highlights 1,3-bis(2-chloroethyl)-1-nitrosourea (BCNU) , a nitrosourea anticancer agent. While structurally distinct from piperazin-2-ones, BCNU underscores the importance of alkylating groups (e.g., chloroethyl) in anticancer activity. Unlike BCNU, 3-cyclohexyl-6-methylpiperazin-2-one lacks alkylating moieties, suggesting differing mechanisms of action. However, its cyclohexyl group might facilitate hydrophobic interactions in enzyme-binding pockets, a feature shared with some chemotherapeutic agents .